Cas no 1875628-44-6 (2-chloro-4-iodo-N-propylbenzene-1-sulfonamide)

• Product Name: 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide
• CAS No: 1875628-44-6
• MF: C₉H₁₁ClINO₂S
• MW: 359.611612558365
• CID: 6606890
• PubChem ID: 165959772
• Update Time: 2025-10-28

2-chloro-4-iodo-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452527
• 1875628-44-6
• 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide

• Inchi： 1S/C9H11ClINO2S/c1-2-5-12-15(13,14)9-4-3-7(11)6-8(9)10/h3-4,6,12H,2,5H2,1H3
• InChI Key： VZWYZPNSKRPDGZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)Cl)S(NCCC)(=O)=O

Computed Properties

• Exact Mass: 358.92438g/mol
• Monoisotopic Mass: 358.92438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide

Introduction to 2-Chloro-4-Iodo-N-Propylbenzene-1-Sulfonamide (CAS No. 1875628-44-6)

2-Chloro-4-iodo-N-propylbenzene-1-sulfonamide (CAS No. 1875628-44-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro and iodo substituent on the benzene ring, and a propylamino group attached to the sulfonamide moiety. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide is defined by its molecular formula, C₁₁H₁₃ClIN₂O₂S, and its molecular weight of approximately 390.7 g/mol. The compound's physical properties, such as its solubility and stability, are crucial for its use in various experimental settings. It is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods.

In recent years, the study of 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide has been driven by its potential as a lead compound in drug discovery. Research has focused on its biological activities, particularly its interactions with specific receptors and enzymes. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anti-inflammatory effects of 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide are attributed to its ability to modulate the activity of key inflammatory mediators. In vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are major contributors to inflammation.

Beyond its anti-inflammatory properties, 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide has also been investigated for its potential antitumor effects. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in various types of cancer. This makes it a potential therapeutic agent for the treatment of cancers such as breast cancer and colorectal cancer.

The pharmacokinetic properties of 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide are another area of active research. Studies have focused on optimizing its bioavailability and distribution within the body to enhance its therapeutic efficacy while minimizing side effects. Initial findings suggest that it has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

In addition to its therapeutic potential, 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide has also been explored for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for elucidating the functions of these proteins in cellular processes. This application has broad implications for understanding disease mechanisms and identifying new therapeutic targets.

The synthesis of 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide involves several well-established chemical reactions. One common approach involves the reaction of 2-chloro-4-iodobenzenesulfonyl chloride with propylamine in an appropriate solvent under controlled conditions. The reaction typically proceeds with high yield and purity, making large-scale production feasible for both research and commercial purposes.

Safety considerations are paramount when handling 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide. While it is not classified as a hazardous material or controlled substance, proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 2-chloro-4-iodo-N-propylbenzene-1-sulfonamide (CAS No. 1875628-44-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancers. Ongoing research continues to uncover new applications and optimize its properties for clinical use.